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Introduction
9''-Methyl salvianolate B (MSB) is a phenolic acid compound isolated from the roots of Salvia

miltiorrhiza (Danshen), a plant widely utilized in traditional Chinese medicine.[1][2][3]

Structurally, it is a methylated derivative of salvianolate B. MSB is of interest to the biomedical

research community for its potential therapeutic applications, including in the management of

cardiovascular and neurodegenerative disorders.[2] The purported neuroprotective effects of

MSB are thought to stem from its antioxidant and anti-inflammatory properties, though the

precise mechanisms remain largely under investigation.[2] This document aims to provide a

technical overview of the current state of research into the neuroprotective effects of 9''-Methyl
salvianolate B.

Current State of Research
Despite the interest in its therapeutic potential, detailed in-vitro and in-vivo studies specifically

investigating the neuroprotective effects of 9''-Methyl salvianolate B are limited in the public

domain. The available information primarily consists of general descriptions of the compound

and its origin.
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Property Value

Chemical Formula C37H32O16

Molecular Weight 732.65 g/mol

CAS Number 1167424-31-8

Source Roots of Salvia miltiorrhiza Bge.[1][4]

Solubility
Soluble in DMSO, Pyridine, Methanol, Ethanol.

[4]

Putative Mechanisms of Neuroprotection
The neuroprotective activities of phenolic compounds are often attributed to their ability to

counteract oxidative stress and inflammation, two key pathological processes in many

neurodegenerative diseases. While specific studies on 9''-Methyl salvianolate B are scarce,

its chemical structure suggests potential for similar mechanisms. It is hypothesized that MSB

may interact with various cellular signaling pathways to modulate oxidative stress and

inflammatory responses at a molecular level.[2]

Experimental Data and Protocols
A thorough review of the scientific literature reveals a significant lack of specific quantitative

data and detailed experimental protocols concerning the neuroprotective effects of 9''-Methyl
salvianolate B. While commercial suppliers list the compound for research purposes,

published studies detailing its efficacy in established in-vitro models (e.g., neuronal cell lines

subjected to oxidative stress or excitotoxicity) or in-vivo models (e.g., animal models of stroke,

Alzheimer's disease, or Parkinson's disease) are not readily available.

Consequently, it is not possible at this time to provide the requested in-depth technical guide

with structured tables of quantitative data, detailed experimental methodologies, or diagrams of

signaling pathways directly related to 9''-Methyl salvianolate B.

Future Directions
The current body of evidence highlights a clear gap in the understanding of the neuroprotective

potential of 9''-Methyl salvianolate B. To elucidate its therapeutic promise, future research
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should focus on:

In-vitro characterization: Systematic evaluation of MSB's antioxidant capacity, anti-

inflammatory effects in microglia and astrocytes, and its ability to protect neurons from

various insults (e.g., glutamate excitotoxicity, amyloid-beta toxicity, oxidative stress).

In-vivo studies: Assessment of MSB's efficacy in animal models of acute and chronic

neurological disorders to determine its impact on behavioral outcomes, neuropathological

markers, and relevant signaling pathways.

Mechanism of action studies: Detailed investigation into the molecular targets and signaling

cascades modulated by MSB to understand its precise neuroprotective mechanisms.

Conclusion
9''-Methyl salvianolate B is a natural compound with theoretical potential for neuroprotection

based on its classification as a phenolic acid. However, there is a notable absence of specific

scientific studies to substantiate these claims with quantitative data and mechanistic insights.

The research community is encouraged to undertake rigorous investigations to explore the

therapeutic utility of this compound in the context of neurodegenerative diseases. For

researchers interested in the neuroprotective effects of compounds from Salvia miltiorrhiza, a

significant body of literature exists for the related and more extensively studied compound,

Salvianolic acid B.[5][6][7][8][9][10][11][12][13][14][15]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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